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Compound of Interest

Compound Name: BnO-PEG1-CH2COOH

Cat. No.: B1666785 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with BnO-PEG1-CH2COOH. Adherence to these

procedures is vital for ensuring personal safety and proper chemical management in the

laboratory.

Chemical Identifier:

Name: BnO-PEG1-CH2COOH

Synonyms: [2-(benzyloxy)ethoxy]acetic acid

Common Use: A PEG-based PROTAC linker used in the synthesis of PROTACS.[1][2]

Personal Protective Equipment (PPE)
Based on the hazard profile of structurally similar compounds like Benzyloxyacetic acid, the

following personal protective equipment is mandatory to prevent exposure.
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Body Part PPE Type Specifications and Rationale

Eyes / Face Chemical Safety Goggles

Must be worn to protect

against potential splashes. For

tasks with a higher risk of

splashing, a face shield should

be worn in addition to goggles.

[3][4]

Hands Chemical-Resistant Gloves

Wear compatible gloves (e.g.,

nitrile rubber) to prevent skin

contact.[3][5] Always inspect

gloves for integrity before use

and wash hands thoroughly

after removal.

Body Laboratory Coat

A standard laboratory coat is

required to protect against skin

contact.

Respiratory
Type ABEK (EN14387)

Respirator Filter

Recommended, particularly

when handling the substance

outside of a fume hood or if

aerosolization is possible, to

prevent inhalation.[3]

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for BnO-PEG1-CH2COOH is not readily available,

data from the closely related compound Benzyloxyacetic acid indicates the following potential

hazards.

Hazard Classifications:

Skin Irritation[3]

Eye Irritation[3]

Specific Target Organ Toxicity (Single Exposure), Respiratory system[3]
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Precautionary Statements:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Use only outdoors or in a well-ventilated area.[6]

Wear protective gloves, eye protection, and face protection.[6]

Do not eat, drink, or smoke when using this product.

Step-by-Step Operational Plan for Handling
Following a systematic workflow is essential for minimizing risks.

Preparation and Engineering Controls:

Ventilation: Always handle this chemical in a well-ventilated area. For procedures that may

generate dust or aerosols, use a certified chemical fume hood.[5][6]

Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[5]

PPE Inspection: Before starting any work, inspect all PPE for damage. Do not use

compromised equipment.

Handling the Chemical:

Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing.[6]

Dispensing: If the compound is a solid, handle it as a low-melting solid that may be difficult to

weigh and dispense. To facilitate handling, consider making a stock solution by dissolving the

reagent in an appropriate solvent like DMSO or DMF.[7][8]

Storage of Stock Solutions: Store unused stock solutions at -20°C under an inert gas like

argon or nitrogen. Equilibrate the reagent vial to room temperature before opening to avoid

moisture condensation.[7][8]
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Post-Handling: Wash hands and any exposed skin thoroughly after handling is complete.

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Seek

medical attention.[6]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. If skin irritation occurs, get medical advice/attention.[6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.[6]

Disposal Plan
Chemical Waste: Dispose of the chemical and its container at a licensed and approved

waste disposal facility. Disposal must be in accordance with all local, regional, and national

regulations.[9] Do not empty into drains.[6]

Contaminated Materials: Any PPE or other materials contaminated during handling or spill

clean-up should be placed in a sealed container and disposed of as hazardous waste.[9]

Experimental Workflow
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Safe Handling Workflow for BnO-PEG1-CH2COOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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